Cas no 644-42-8 (2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
• CAS No: 644-42-8
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 507898
• PubChem ID: 69520
• Update Time: 2025-04-19

2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,1-methyl-
• 2-(3-methylimidazol-4-yl)ethanamine
• 1-methyl-1H-5-histamine
• 2-(1-methyl-1H-imidazol-5-yl)ethanamine
• 2-(3-Methyl-3H-imidazol-4-yl)-aethylamin
• 2-(3-methyl-3H-imidazol-4-yl)-ethylamine
• 3-Methylhistamine
• AC1Q4WNL
• Imidazole, 5-(2-aminoethyl)-1-methyl-
• L-histamine deriv. 1
• N-Tau-methylhistamine
• SureCN946729
• Tau-methylhistamine
• 2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine

• Inchi： 1S/C6H11N3/c1-9-5-8-4-6(9)2-3-7/h4-5H,2-3,7H2,1H3
• InChI Key： CPAGZVLINCPJEH-UHFFFAOYSA-N
• SMILES： N1(C)C=NC=C1CCN

Computed Properties

• Exact Mass: 125.09543
• Monoisotopic Mass: 125.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: -0.6

Experimental Properties

• Density: 1.11
• Boiling Point: 296.7°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.564
• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines